![molecular formula C23H25FN4O2 B2988739 5-[1-(3-fluoro-4-methylbenzoyl)piperidin-4-yl]-4-(4-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one CAS No. 1775506-32-5](/img/structure/B2988739.png)
5-[1-(3-fluoro-4-methylbenzoyl)piperidin-4-yl]-4-(4-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
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Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a piperidine ring, which is a common feature in many pharmaceuticals, and a 1,2,4-triazole ring, which is a type of heterocyclic compound often found in various drugs .
Molecular Structure Analysis
The compound likely has a complex three-dimensional structure due to the presence of multiple rings. The electron-withdrawing fluorine atom on the benzoyl group could have interesting effects on the compound’s reactivity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the electron-withdrawing fluorine atom and the electron-donating methyl groups. The piperidine and 1,2,4-triazole rings could potentially undergo various reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a fluorine atom could increase its lipophilicity, potentially affecting its absorption and distribution in the body .Scientific Research Applications
Molecular Studies and Anticancer Properties
- Molecular Stability and Anticancer Potential : A study focused on the tautomeric properties, conformations, and anti-cancer properties of benzimidazole derivatives, including 1,2,4-triazole compounds. The research indicated that these compounds, particularly those with strong inter-molecular hydrogen bonds, showed potential anti-cancer activity, with one compound demonstrating notable binding affinity and anticancer potential (Karayel, 2021).
Antimicrobial Applications
- Antibacterial and Antifungal Activity : A study synthesized and evaluated various 1,2,4-triazole derivatives for their antibacterial and antifungal properties. The results revealed significant biological activity against tested microorganisms, highlighting their potential as antimicrobial agents (Suresh, Lavanya, & Rao, 2016).
Safety and Hazards
properties
IUPAC Name |
3-[1-(3-fluoro-4-methylbenzoyl)piperidin-4-yl]-4-[(4-methylphenyl)methyl]-1H-1,2,4-triazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25FN4O2/c1-15-3-6-17(7-4-15)14-28-21(25-26-23(28)30)18-9-11-27(12-10-18)22(29)19-8-5-16(2)20(24)13-19/h3-8,13,18H,9-12,14H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUGBWNGFQRFLKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=NNC2=O)C3CCN(CC3)C(=O)C4=CC(=C(C=C4)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[1-(3-fluoro-4-methylbenzoyl)piperidin-4-yl]-4-(4-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
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